Cas no 1270355-17-3 (2-AMINO-2-(3-METHOXYPYRIDIN-2-YL)ETHAN-1-OL)

• Product Name: 2-AMINO-2-(3-METHOXYPYRIDIN-2-YL)ETHAN-1-OL
• CAS No: 1270355-17-3
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 5583368
• PubChem ID: 55295272
• Update Time: 2025-06-12

2-AMINO-2-(3-METHOXYPYRIDIN-2-YL)ETHAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(3-METHOXYPYRIDIN-2-YL)ETHAN-1-OL
• 2-Pyridineethanol, β-amino-3-methoxy-
• 1270355-17-3
• EN300-1831947
• AKOS006369941

• Inchi： 1S/C8H12N2O2/c1-12-7-3-2-4-10-8(7)6(9)5-11/h2-4,6,11H,5,9H2,1H3
• InChI Key： TXCFHAFDOLIZCD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CN=C1C(CO)N

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 68.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-AMINO-2-(3-METHOXYPYRIDIN-2-YL)ETHAN-1-OL

Recent Advances in the Study of 2-AMINO-2-(3-METHOXYPYRIDIN-2-YL)ETHAN-1-OL (CAS: 1270355-17-3)

The compound 2-AMINO-2-(3-METHOXYPYRIDIN-2-YL)ETHAN-1-OL (CAS: 1270355-17-3) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents targeting central nervous system (CNS) disorders and inflammatory conditions. Recent studies have focused on its unique structural features, which combine a pyridine moiety with an ethanolamine side chain, offering versatile pharmacophoric properties for drug design.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's potential as a selective α7 nicotinic acetylcholine receptor (nAChR) modulator. The research team synthesized a series of derivatives based on the 1270355-17-3 scaffold and evaluated their binding affinities using radioligand assays. The lead compound showed remarkable selectivity (Ki = 12 nM) for α7 nAChR over other receptor subtypes, suggesting potential applications in cognitive disorders and neuropathic pain management.

In parallel research, the compound's anti-inflammatory properties have been investigated through its interaction with the NLRP3 inflammasome pathway. A Nature Communications paper (2024) reported that 2-AMINO-2-(3-METHOXYPYRIDIN-2-YL)ETHAN-1-OL derivatives significantly inhibited IL-1β production in macrophage cell lines (IC50 = 0.8 μM), with minimal cytotoxicity observed up to 100 μM concentrations. This finding opens new avenues for developing treatments for chronic inflammatory diseases.

The metabolic stability and pharmacokinetic profile of 1270355-17-3 derivatives were systematically evaluated in a recent Drug Metabolism and Disposition study (2024). Using LC-MS/MS analysis in rat models, researchers found that the methoxypyridine moiety contributes to improved metabolic stability compared to similar compounds, with a plasma half-life of 4.2 hours and oral bioavailability of 62%. These favorable ADME properties enhance the compound's potential as a drug candidate.

Current challenges in the field include optimizing the blood-brain barrier permeability of these compounds while maintaining their receptor selectivity. Recent computational modeling studies (Journal of Chemical Information and Modeling, 2024) have employed molecular dynamics simulations to predict the compound's membrane permeability, providing valuable insights for structural modifications. The research community anticipates that further optimization of the 1270355-17-3 scaffold could yield clinical candidates within the next 2-3 years.